Cas no 65785-54-8 (1-fluoro-2-methyl-n,n-bis(1-methylethyl)-1-propen-1-amine)

• Product Name: 1-fluoro-2-methyl-n,n-bis(1-methylethyl)-1-propen-1-amine
• CAS No: 65785-54-8
• MF: C₁₀H₂₀FN
• MW: 173.270906448364
• CID: 962548
• PubChem ID: 2733120
• Update Time: 2025-05-19

1-fluoro-2-methyl-n,n-bis(1-methylethyl)-1-propen-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-methyl-n,n-bis(1-methylethyl)-1-propen-1-amine
• 1-fluoro-2-methyl-N,N-di(propan-2-yl)prop-1-en-1-amine
• 65785-54-8
• (1-fluoro-2-methylprop-1-en-1-yl)bis(propan-2-yl)amine
• SCHEMBL3897541
• AKOS006271720
• DTXSID80369763

• Inchi： 1S/C10H20FN/c1-7(2)10(11)12(8(3)4)9(5)6/h8-9H,1-6H3
• InChI Key： AFICEDFPYZANJT-UHFFFAOYSA-N
• SMILES： F/C(=C(/C)\C)/N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 173.15800
• Monoisotopic Mass: 173.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.8901 (estimate)
• Boiling Point: 201.8°C at 760 mmHg
• Flash Point: 75.8°C
• Refractive Index: 1.4240
• PSA: 3.24000
• LogP: 3.32610

Additional information on 1-fluoro-2-methyl-n,n-bis(1-methylethyl)-1-propen-1-amine

1-Fluoro-2-Methyl-N,N-Bis(1-Methylethyl)-1-Propen-1-Amine: A Comprehensive Overview

1-Fluoro-2-Methyl-N,N-Bis(1-Methylethyl)-1-Propen-1-Amine, commonly referred to by its CAS number 65785-54-8, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique chemical structure, has garnered attention in recent years due to its potential in drug development and material science. The molecule's structure, which includes a fluoro group, a methyl group, and two isopropyl substituents on the nitrogen atom, contributes to its distinctive chemical properties and reactivity.

The synthesis of 1-fluoro-2-methyl-n,n-bis(1-methylethyl)-1-propen-1-amine involves a multi-step process that typically begins with the preparation of the corresponding amine precursor. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure allows for various functionalization pathways, making it a valuable intermediate in organic synthesis.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical research. Its ability to act as a building block for more complex molecules has been highlighted in several recent studies. For instance, researchers have explored its potential in the development of novel anti-inflammatory agents and neuroprotective drugs. The compound's unique electronic properties make it an ideal candidate for these applications, as it can facilitate key biochemical interactions necessary for therapeutic efficacy.

In addition to its pharmaceutical applications, 1-fluoro-2-methyl-n,n-bis(1-methylethyl)-1-propen-1-amine has also found utility in materials science. Its ability to form stable covalent bonds under specific reaction conditions makes it a valuable component in the synthesis of advanced polymers and coatings. Recent research has demonstrated its potential in creating high-performance materials with enhanced mechanical and thermal properties.

The chemical stability of this compound is another factor that contributes to its widespread use. Studies have shown that it exhibits excellent resistance to degradation under various environmental conditions, making it suitable for long-term storage and transportation. Furthermore, its compatibility with a wide range of solvents and reagents enhances its versatility in different chemical processes.

From an environmental perspective, the production and handling of 65785-54-8 have been optimized to minimize ecological impact. Modern manufacturing techniques ensure that waste products are efficiently managed, reducing the overall environmental footprint associated with its production. Additionally, ongoing research is focused on developing more sustainable methods for synthesizing this compound, aligning with global efforts towards green chemistry.

In conclusion, 1-fluoro-2-methyl-n,n-bis(1-methylethyl)-1-propen-1-amine, or CAS number 65785-54-8, stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across pharmaceuticals, materials science, and other industries underscore its importance as a key compound in contemporary chemistry. As research continues to uncover new potential uses and improvements in synthesis methods, this compound is poised to play an even greater role in advancing technological and medical frontiers.